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Compound of Interest

Compound Name: UNC5293

Cat. No.: B15544564

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the oral administration of
UNC5293, a potent and selective MERTK inhibitor, to mice. The information is compiled for use
in preclinical research settings.

Introduction

UNC5293 is a small molecule inhibitor of MER receptor tyrosine kinase (MERTK) with high
selectivity and oral bioavailability.[1] It has demonstrated efficacy in murine models of bone
marrow leukemia.[1][2] Proper oral gavage technique and dosage preparation are critical for
accurate and reproducible in vivo studies. This document outlines the necessary protocols and
guantitative data to guide researchers in their experimental design.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for UNC5293 administration in
mice, based on published data.

Table 1: Pharmacokinetic Parameters of UNC5293 in Mice Following a Single Oral Gavage
Dose
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Parameter Value Reference
Dose 3 mg/kg [2][3]
Half-life (t%%) 7.8 hours [1][2]
Oral Bioavailability 58% [11[2]
Cmax 9.2 uM [2]3]
AUClast 2.5 h*uM [2][3]

Table 2: In Vivo Efficacy Dosage of UNC5293 in a Mouse Model

Parameter Value Reference

Orthotopic 697 B-ALL

Mouse Model [2][3]
xenografts

Dosage 120 mg/kg [2][3]

Administration Route Oral [2][3]

Dosing Frequency Single dose [2][3]
Effective inhibition of MERTK

Effect o [21[3]
in vivo

Experimental Protocols
Preparation of UNC5293 for Oral Gavage

Materials:

e UNC5293 powder

e Dimethyl sulfoxide (DMSO)
e Cornoll

» Polyethylene glycol 300 (PEG300)
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Tween-80

Saline (0.9% NacCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Vehicle Formulations:

Two common vehicle formulations for UNC5293 are provided below. The choice of vehicle may
depend on the required dose concentration and experimental design.

Formulation A: 10% DMSO in Corn Oil

Weigh the required amount of UNC5293 powder.

Dissolve the UNC5293 in a volume of DMSO that will constitute 10% of the final volume.

Add 90% corn oil to the DMSO-UNC5293 mixture.

Vortex thoroughly until a clear solution is obtained. Gentle warming or sonication may be
used to aid dissolution.

Formulation B: DMSO/PEG300/Tween-80/Saline

Prepare the vehicle by mixing the components in the following ratio: 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.

Weigh the required amount of UNC5293 powder.

Dissolve the UNC5293 in the pre-mixed vehicle.

Vortex thoroughly to ensure complete dissolution.

Oral Gavage Protocol for Mice
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Materials:

Prepared UNC5293 dosing solution

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5-2 inches long, with a ball tip)

Syringes (1 mL)

Animal scale

70% ethanol for disinfection

Procedure:
e Animal Handling and Restraint:
o Weigh the mouse to determine the correct dosing volume.

o Gently restrain the mouse by scruffing the neck and back to immobilize the head and
prevent biting. The body of the mouse should be supported.

o Gavage Needle Insertion:

[¢]

Attach the gavage needle to the syringe filled with the UNC5293 solution.

[e]

Hold the mouse in a vertical position.

[e]

Gently insert the gavage needle into the side of the mouth, advancing it along the roof of
the mouth towards the esophagus.

[e]

The needle should pass with minimal resistance. If resistance is met, withdraw and re-
insert. Do not force the needle, as this can cause esophageal or tracheal perforation.

e Dose Administration:

o Once the needle is correctly positioned in the esophagus (the tip should be palpable in the
thoracic inlet), slowly dispense the contents of the syringe.

o Administer the solution at a steady pace to prevent regurgitation.
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e Post-Administration Monitoring:
o After administration, gently remove the needle and return the mouse to its cage.

o Monitor the mouse for any signs of distress, such as difficulty breathing, lethargy, or
changes in behavior.

Visualizations

Caption: Experimental workflow for UNC5293 oral gavage in mice.
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Caption: UNC5293 mechanism of action via oral administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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